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Compound of Interest

Compound Name: Z-His-Phe-OH

CAS No.: 13053-69-5

Cat. No.: B077793

Get Quote

Executive Summary & Core Directive
Z-His-Phe-OH (N-Carbobenzyloxy-L-histidyl-L-phenylalanine) is a protected dipeptide

intermediate commonly used in enzymatic assays and peptide synthesis.[1] While often

classified as non-hazardous under GHS criteria due to a lack of comprehensive toxicological

data, it must be treated as regulated chemical waste.[1]

The Core Directive: Do not dispose of Z-His-Phe-OH in municipal trash or down the drain. Its

biological activity as a protease substrate and its nitrogen content classify it as a substance

that requires controlled incineration or hazardous waste landfilling to prevent environmental

bioaccumulation.

Hazard Profile & Safety Assessment
Scientific Integrity Note: The "Z" (benzyloxycarbonyl) group renders the peptide more lipophilic

than its native form. While this improves membrane permeability in assays, it also means the

compound behaves strictly as Organic Waste, not biomedical waste (unless contaminated with

infectious agents).
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Parameter Specification Operational Implication

Chemical Name
N-Carbobenzyloxy-L-histidyl-L-

phenylalanine

Use full name on waste tags;

avoid abbreviations like "Z-

HP".

Physical State White to off-white powder
High surface area; prone to

static.[1] Do not generate dust.

GHS Classification
Not Classified / Caution (Not

fully tested)

Treat as Irritant

(Skin/Eye/Resp) under the

Precautionary Principle.[1]

Incompatibilities Strong Oxidizers, Strong Acids

Segregation Critical: Do not

mix with Nitric or Perchloric

acid waste.[1]

Waste Code (RCRA)
Non-RCRA Listed (General

Organic)

Dispose via Lab Pack or

Organic Solid stream.[1]

Disposal Decision Logic (Visualized)
The following workflow illustrates the decision matrix for segregating Z-His-Phe-OH waste.

This logic prevents cross-contamination and ensures regulatory compliance.
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Waste: Z-His-Phe-OH

Physical State?

Solid / Powder

Pure Substance
or Debris

In Solution

Dissolved

Contaminated with
Biohazards? Solvent Type?

Biohazardous Waste
(Red Bag/Autoclave)

Yes (Cells/Virus)

Solid Chemical Waste
(White Pail/Drum)

No (Chemical Only)

Halogenated Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste
(e.g., DMSO, MeOH)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for Z-His-Phe-OH segregation.[1] Note that "Solid Chemical Waste"

is the default pathway for pure, expired powder.[1]

Detailed Operational Protocols
Protocol A: Disposal of Solid Z-His-Phe-OH (Expired or
Excess)
Context: You have a vial of expired powder or weighing boats with residual dust.[1] Expertise

Insight: Solid peptide waste is often rejected by haulers if labeled generically. Specificity

prevents "unknown chemical" surcharges.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a

designated "Solid Chemical Waste" pail.

Primary Containment:

Do not pour loose powder directly into a large drum.

Keep the chemical in its original glass/plastic vial.

Tighten the cap and seal with Parafilm to prevent leakage during transport.

Secondary Containment: Place the sealed vial into a clear polyethylene bag (Zip-lock style)

before placing it in the waste pail.

Labeling (Critical):

Constituents: Write "N-Carbobenzyloxy-L-histidyl-L-phenylalanine" (99%).

Hazard Checkbox: Mark "Irritant" or "Toxic" (as a precaution).

CAS Number: Use 35869-58-2 (or specific isomer CAS if different on your vial).

Protocol B: Disposal of Liquid Waste (Reaction
Mixtures/Assays)
Context: Z-His-Phe-OH dissolved in DMSO, Methanol, or buffer. Expertise Insight: The Z-group

is stable in mild acid but degrades in strong base. Ensure the waste stream pH is between 4

and 10 to prevent uncontrolled hydrolysis in the drum.

Segregation:

Scenario 1 (DMSO/Methanol/Water): Pour into Non-Halogenated Organic Waste.

Scenario 2 (DCM/Chloroform): Pour into Halogenated Organic Waste.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Chromic acid, Permanganates). Peptides can react exothermically with these.
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Rinsing: Triple-rinse the original vessel with the primary solvent. Add rinsate to the waste

container.

Documentation: Record the volume added to the waste log.

Emergency Procedures: Spill Management
Trustworthiness: This protocol assumes the user is wearing standard PPE (Nitrile gloves, Lab

coat, Safety glasses).

Spill Type Action Plan

Dry Powder Spill

1. Isolate: Do not turn on fans; minimize air

movement to prevent dust cloud.2. Dampen:

Cover spill with paper towels slightly dampened

with water (prevents aerosolization).3. Collect:

Scoop up damp towels and debris into a

sealable bag.4. Clean: Wipe area with 70%

Ethanol or mild detergent.

Liquid Spill

1. Absorb: Use vermiculite or polypropylene

pads.2. Neutralize: Not typically required for this

neutral peptide.3. Dispose: Place absorbent

materials into "Solid Chemical Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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